2,4-difluoro-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 2,4-difluoro-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C16H13F2N5O2/c1-8-6-14(24)21-16(19-8)23-13(5-9(2)22-23)20-15(25)11-4-3-10(17)7-12(11)18/h3-7H,1-2H3,(H,20,25)(H,19,21,24)
• InChI Key: PLUJJPJBHIDIJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C16H13F2N5O2
• Molecular Weight: 345.30 g/mol

Description

2,4-difluoro-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C16H13F2N5O2 and its molecular weight is 345.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of heterocyclic compounds incorporating elements such as fluorine and pyrazole or pyrimidine rings is a significant area of research due to these compounds' potential applications in medicinal chemistry and material science. For example, a study reported the microwave-assisted synthesis of fused heterocycles incorporating trifluoromethyl moiety, showcasing the efficiency of using microwave irradiation for synthesizing complex organic compounds with potential applications in drug development and materials science (Shaaban, 2008). Another study detailed the synthesis of pyrimidine-linked pyrazole heterocyclics, indicating their potential in developing new chemical entities with insecticidal and antibacterial properties (Deohate & Palaspagar, 2020).

Potential Biological Activities

Research into novel pyrazolopyrimidine derivatives as anticancer and anti-5-lipoxygenase agents highlights the therapeutic potential of these compounds. One study synthesized a series of these derivatives, demonstrating their cytotoxic activities against cancer cell lines and 5-lipoxygenase inhibition, suggesting their utility in developing new anticancer and anti-inflammatory drugs (Rahmouni et al., 2016). Similarly, the synthesis of novel benzamide-based 5-aminopyrazoles and their fused heterocycles showed remarkable antiviral activities against the bird flu influenza (H5N1), illustrating the potential of these compounds in antiviral drug discovery (Hebishy, Salama, & Elgemeie, 2020).

Chemical Synthesis Techniques

The development of new synthesis methods for heterocyclic compounds is another key area of research. For instance, the use of energetic multi-component molecular solids formed by strong hydrogen bonds and weak intermolecular interactions exemplifies advanced strategies for constructing complex molecular architectures, which could be fundamental in designing new materials and pharmaceuticals (Wang et al., 2014).